Cas no 1217604-00-6 (Isosorbide-13C6 5-Mononitrate, 90%)

• Product Name: Isosorbide-13C6 5-Mononitrate, 90%
• CAS No: 1217604-00-6
• MF: C₆H₉NO₆
• MW: 197.094691038132
• CID: 1062131
• PubChem ID: 46782002
• Update Time: 2025-05-26

Isosorbide-13C6 5-Mononitrate, 90% Chemical and Physical Properties

Names and Identifiers

• [(3S,3aR,6R,6aS)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate
• 6-Nitrooxyhexahydro-furo[3,2-b]furan-3-ol-13C6
• Corangin-13C6
• Elan-13C6
• Elantan-13C6
• Imdur-13C6
• Monocedocard-13C6
• Monoclair-13C6
• Monosorb-13C6
• Pentacard-13C6
• Isosorbide-13C6 5-Mononitrate, 90%
• 1217604-00-6
• Isosorbide-13C6 2-Nitrate
• DTXSID70675981
• [(3S,3aR,6R,6aS)-3-hydroxy-2,3,3a,5,6,6a-hexahydro(2,3,4,5-13C4)furano[3,2-b](2,3,4,5-13C4)furan-6-yl] nitrate
• J-004635
• 1,4:3,6-Dianhydro-5-O-nitro-D-(~13~C_6_)glucitol
• Isosorbide-13C6 5-Mononitrate
• AKOS030243219
• CS-0854521
• HY-W777418
• Isosorbide mononitrate-13C6

• Inchi： 1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4+,5+,6+/m0/s1/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： YWXYYJSYQOXTPL-AEKYUDOOSA-N
• SMILES： O1[13CH2][13C@H]([13C@@H]2[13C@H]1[13C@H]([13CH2]O2)O)O[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06300
• Monoisotopic Mass: 197.06311602g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 93.74000
• LogP: -0.75500

Isosorbide-13C6 5-Mononitrate, 90% Security Information

• Storage Condition：Hygroscopic, -20?°C Freezer, Under Inert Atmosphere

Additional information on Isosorbide-13C6 5-Mononitrate, 90%

Comprehensive Analysis of Isosorbide-13C6 5-Mononitrate, 90% (CAS No. 1217604-00-6)

The compound Isosorbide-13C6 5-Mononitrate (CAS No. 1217604-00-6) is a stable isotope-labeled derivative of isosorbide mononitrate, a well-known vasodilator used in cardiovascular research. With a purity of 90%, this labeled compound is particularly valuable in pharmacokinetic and metabolic studies, where precise tracing of drug distribution and metabolism is essential. The incorporation of 13C6 isotopes enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, making it a critical tool for researchers investigating drug mechanisms and bioavailability.

In recent years, the demand for isotope-labeled compounds like Isosorbide-13C6 5-Mononitrate has surged due to advancements in analytical techniques and the growing emphasis on personalized medicine. Researchers are increasingly focusing on understanding how drugs interact with biological systems at a molecular level. This compound, with its 13C6 labeling, provides unparalleled accuracy in tracking metabolic pathways, addressing key questions such as "How do vasodilators affect blood flow in specific tissues?" or "What are the metabolic byproducts of isosorbide mononitrate?" These insights are crucial for developing safer and more effective cardiovascular therapies.

The synthesis of Isosorbide-13C6 5-Mononitrate involves sophisticated chemical processes to ensure high isotopic enrichment and purity. The 90% purity level is ideal for most research applications, balancing cost and performance. Its stability under standard laboratory conditions makes it a reliable choice for long-term studies. Additionally, the compound's compatibility with high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) systems further broadens its applicability in modern laboratories.

From an SEO perspective, terms like "isotope-labeled vasodilators," "13C6-labeled isosorbide mononitrate," and "CAS 1217604-00-6 applications" are frequently searched by researchers and pharmaceutical professionals. These keywords reflect the growing interest in labeled compounds for drug development and metabolic research. By addressing these topics, this article aims to provide a resource that aligns with user intent while maintaining high academic rigor.

Another hot topic in the scientific community is the role of stable isotopes in improving drug safety profiles. Isosorbide-13C6 5-Mononitrate is often cited in discussions about reducing side effects through better metabolic understanding. For instance, questions like "Can isotope labeling minimize drug toxicity?" or "How does 13C6 labeling enhance pharmacokinetic studies?" are commonly explored in forums and research papers. This compound serves as a prime example of how isotopic labeling can bridge the gap between theoretical research and clinical applications.

In summary, Isosorbide-13C6 5-Mononitrate, 90% (CAS No. 1217604-00-6) is a pivotal tool in cardiovascular and metabolic research. Its unique properties cater to the evolving needs of pharmacologists and biochemists, while its relevance to current scientific trends ensures its continued demand. Whether for academic research or industrial drug development, this compound exemplifies the synergy between chemistry and medicine in advancing human health.